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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methyl 2-(3-
hydroxyphenyl)acetate, a fragrance ingredient with emerging potential in the perfume

industry. While its precise olfactory profile is not widely documented, its structural similarity to

known fragrance compounds suggests its utility as a modulator and potential contributor to

complex scent compositions. This document outlines its synthesis, physicochemical properties,

and proposed analytical methods for quality control.

Physicochemical Properties
Methyl 2-(3-hydroxyphenyl)acetate is a colorless to pale yellow liquid with solubility in various

organic solvents.[1] A summary of its key physical and chemical properties is provided in Table

1.

Property Value Reference

Molecular Formula C9H10O3 [2]

Molecular Weight 166.17 g/mol

Appearance Clear liquid

Purity 95% - 97% (typical) [2]

Storage Temperature Room Temperature
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Olfactory Profile
A detailed olfactory description of methyl 2-(3-hydroxyphenyl)acetate is not extensively

available in public literature. However, it is noted to possess "aromatic characteristics" and is

used as a "perfume additive".[1] For contextual understanding, the closely related compound,

methyl phenylacetate (which lacks the hydroxyl group), exhibits an intensely sweet, floral-

honey scent with jasmine and musky nuances.[3] The introduction of a hydroxyl group at the

meta position of the phenyl ring in methyl 2-(3-hydroxyphenyl)acetate is anticipated to

modulate these characteristics, potentially introducing phenolic or woody facets to the overall

scent profile.

Synthesis Protocol: Fischer-Speier Esterification
The synthesis of methyl 2-(3-hydroxyphenyl)acetate can be achieved via the Fischer-Speier

esterification of 3-hydroxyphenylacetic acid with methanol, using a strong acid catalyst. The

following protocol is adapted from established methods for similar compounds.

Materials:

3-Hydroxyphenylacetic acid

Anhydrous methanol

Concentrated sulfuric acid (H₂SO₄) or Thionyl chloride (SOCl₂)

Diethyl ether

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3-hydroxyphenylacetic acid in an excess of anhydrous methanol.
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Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or thionyl

chloride to the solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After completion, cool the mixture to room temperature and remove the excess methanol

under reduced pressure.

Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the ethereal solution with saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude methyl 2-(3-hydroxyphenyl)acetate.

Further purification can be achieved by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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